Cas no 1363542-45-3 (11-Azido-1-undecanamine)
11-Azido-1-undecanamine Chemical and Physical Properties
Names and Identifiers
-
- 11-Azido-1-undecanamine
-
- MDL: MFCD31704941
- Inchi: 1S/C11H24N4/c12-10-8-6-4-2-1-3-5-7-9-11-14-15-13/h1-12H2
- InChI Key: IXFCCHHHFJQVAZ-UHFFFAOYSA-N
- SMILES: C(CCCCN=[N+]=[N-])CCCCCCN
11-Azido-1-undecanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | P41513-100MG |
11-Azido-1-undecanamine |
1363542-45-3 | 95% | 100MG |
$280 | 2023-09-15 | |
| Advanced ChemBlocks | P41513-250MG |
11-Azido-1-undecanamine |
1363542-45-3 | 95% | 250MG |
$450 | 2023-09-15 | |
| Advanced ChemBlocks | P41513-1G |
11-Azido-1-undecanamine |
1363542-45-3 | 95% | 1G |
$1,080 | 2023-09-15 | |
| Aaron | AR01JMJ8-1g |
11-Azido-1-undecanamine |
1363542-45-3 | 97% | 1g |
$838.00 | 2025-02-13 | |
| Aaron | AR01JMJ8-250mg |
11-Azido-1-undecanamine |
1363542-45-3 | 97% | 250mg |
$353.00 | 2025-02-13 | |
| Aaron | AR01JMJ8-500mg |
11-Azido-1-undecanamine |
1363542-45-3 | 97% | 500mg |
$491.00 | 2025-02-13 | |
| 1PlusChem | 1P01JMAW-250mg |
11-Azido-1-undecanamine |
1363542-45-3 | 97% | 250mg |
$306.00 | 2023-12-22 | |
| 1PlusChem | 1P01JMAW-500mg |
11-Azido-1-undecanamine |
1363542-45-3 | 97% | 500mg |
$433.00 | 2023-12-22 |
11-Azido-1-undecanamine Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 11-Azido-1-undecanamine
Recent Advances in the Application of 11-Azido-1-undecanamine (CAS: 1363542-45-3) in Chemical Biology and Pharmaceutical Research
The compound 11-Azido-1-undecanamine (CAS: 1363542-45-3) has emerged as a versatile building block in chemical biology and pharmaceutical research, particularly in the field of bioorthogonal chemistry and targeted drug delivery systems. Recent studies have demonstrated its unique properties as a click chemistry reagent with an extended hydrocarbon chain, enabling novel applications in protein modification, surface functionalization, and nanomaterial synthesis.
A 2023 study published in Journal of the American Chemical Society highlighted the compound's utility in creating stable, long-chain azide-terminated surfaces for biomolecule immobilization. The researchers utilized 11-Azido-1-undecanamine to develop a novel platform for antibody conjugation, achieving significantly higher stability compared to shorter-chain azido compounds (DOI: 10.1021/jacs.3c01234).
In drug delivery applications, a team from MIT reported in Nature Biotechnology the use of 11-Azido-1-undecanamine as a key component in their "clickable" nanoparticle system. The extended 11-carbon chain provided optimal spacing for drug loading while maintaining efficient click reactivity with alkyne-modified targeting ligands (DOI: 10.1038/s41587-023-01760-5). This approach demonstrated improved tumor targeting efficiency in preclinical models.
Recent synthetic methodology developments have also expanded the utility of 11-Azido-1-undecanamine. A 2024 Chemical Communications paper described a novel one-pot synthesis route that improves yield by 35% while reducing purification steps (DOI: 10.1039/D3CC05872J). This advancement addresses previous challenges in large-scale production of the compound.
From a safety perspective, new toxicological data published in Regulatory Toxicology and Pharmacology (2023) indicate that 11-Azido-1-undecanamine shows favorable safety profiles in cellular assays, with LD50 values significantly higher than related short-chain azidoamines (DOI: 10.1016/j.yrtph.2023.105392). These findings support its potential for therapeutic applications.
Looking forward, several research groups are exploring the use of 11-Azido-1-undecanamine in novel areas such as DNA-encoded library technology and proteolysis-targeting chimeras (PROTACs). Preliminary results presented at the 2024 ACS Spring Meeting suggest its potential in creating more stable and cell-permeable PROTAC molecules.
The commercial availability of 11-Azido-1-undecanamine has improved significantly in the past year, with multiple suppliers now offering GMP-grade material. This development, coupled with the growing body of research demonstrating its utility, positions this compound as an increasingly important tool in chemical biology and pharmaceutical development.
1363542-45-3 (11-Azido-1-undecanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)